molecular formula C8H12O2 B2971611 1-Oxaspiro[3.5]nonan-7-one CAS No. 1823366-07-9

1-Oxaspiro[3.5]nonan-7-one

Cat. No. B2971611
CAS RN: 1823366-07-9
M. Wt: 140.182
InChI Key: BUAOQTBIYQCYGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxaspiro[3.5]nonan-7-one is a small organic molecule with the IUPAC name 1-oxaspiro[3.5]nonan-7-one . It has a molecular weight of 140.18 . The molecule is in liquid form under normal conditions .


Molecular Structure Analysis

The InChI code for 1-Oxaspiro[3.5]nonan-7-one is 1S/C8H12O2/c9-7-1-3-8(4-2-7)5-6-10-8/h1-6H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

1-Oxaspiro[3.5]nonan-7-one is a liquid at room temperature . It has a molecular weight of 140.18 .

Scientific Research Applications

Synthesis and Chemical Properties

1-Oxaspiro[3.5]nonan-7-one and related compounds have been recognized for their challenging synthetic targets due to their novel skeletons and significant biological activities. These compounds are key intermediates in the synthesis of spiroaminals, which are found in natural or synthetic products possessing significant biological activities. The complexity of their structures makes them intriguing subjects for chemical synthesis, exploring different synthetic approaches to access these spirocyclic frameworks (Sinibaldi & Canet, 2008).

Biological Activities and Potential Applications

The exploration of the biological activities of 1-Oxaspiro[3.5]nonan-7-one derivatives has led to the identification of compounds with potential as therapeutic agents. For instance, novel derivatives have been synthesized and evaluated for their anticancer properties, with some showing moderate to potent activity against various cancer cell lines. This highlights the compound's role in the development of new anticancer agents with potential for clinical application (Yang et al., 2019).

Safety and Hazards

The safety information available indicates that 1-Oxaspiro[3.5]nonan-7-one is classified under GHS07, which denotes that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The signal word associated with this compound is "Warning" .

properties

IUPAC Name

1-oxaspiro[3.5]nonan-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12O2/c9-7-1-3-8(4-2-7)5-6-10-8/h1-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUAOQTBIYQCYGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CCC1=O)CCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

140.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Oxaspiro[3.5]nonan-7-one

CAS RN

1823366-07-9
Record name 1-oxaspiro[3.5]nonan-7-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.